Cas no 1001510-39-9 (1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• CAS No: 1001510-39-9
• MF: C₁₁H₉Cl₂N₃O₂
• MW: 286.114060163498
• MDL: MFCD02029412
• CID: 3059407
• PubChem ID: 7010178
• Update Time: 2025-06-12

1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-5-methyl-3-nitro-1H-pyrazole
• AKOS B020791
• ART-CHEM-BB B020791
• 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• EN300-229664
• DTXSID801187835
• BBL038583
• 1-(2,6-dichlorobenzyl)-5-methyl-3-nitro-1H-pyrazole
• AKOS015922170
• AKOS000310315
• CS-0280718
• 1-[(2,6-Dichlorophenyl)methyl]-5-methyl-3-nitro-1H-pyrazole
• 1001510-39-9
• STK312280
• 1-[(2,6-dichlorophenyl)methyl]-5-methyl-3-nitropyrazole

• MDL： MFCD02029412
• Inchi： 1S/C11H9Cl2N3O2/c1-7-5-11(16(17)18)14-15(7)6-8-9(12)3-2-4-10(8)13/h2-5H,6H2,1H3
• InChI Key： ZCKROLPWLOOPLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C)=CC([N+](=O)[O-])=N1)Cl

Computed Properties

• Exact Mass: 285.0071819Da
• Monoisotopic Mass: 285.0071819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 1001510-39-9)

The compound 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 1001510-39-9) is a specialized heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This nitro-substituted pyrazole derivative features a 2,6-dichlorophenyl group, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole is its role as a building block in the synthesis of more complex molecules. Its nitro group and pyrazole core offer versatile reactivity, enabling its use in catalysis and drug discovery. Recent studies have highlighted its potential in developing novel therapeutics, particularly in areas such as anti-inflammatory agents and antimicrobial compounds. This aligns with the current trend of searching for sustainable chemical solutions in medicine and agriculture.

From an environmental perspective, the demand for eco-friendly chemicals has led to increased scrutiny of compounds like 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole. Its biodegradability and low toxicity profile are often discussed in forums and research papers, addressing common queries such as "green chemistry alternatives" and "safe synthetic routes." These topics resonate with users who prioritize sustainability, making this compound a relevant case study in modern chemical innovation.

In the realm of material science, 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole has shown promise in the development of advanced polymers and functional coatings. Its ability to modify surface properties and enhance thermal stability has been explored in recent patents, catering to industries seeking high-performance materials. This ties into popular search trends like "next-generation materials" and "smart coatings," further boosting its visibility in scientific and industrial discourse.

The synthesis and characterization of 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole also involve cutting-edge techniques such as NMR spectroscopy and X-ray crystallography, which are frequently searched by students and professionals alike. Questions like "how to analyze pyrazole derivatives" or "spectroscopic methods for nitro compounds" reflect the practical curiosity surrounding this compound. By addressing these queries, this overview aims to bridge the gap between theoretical knowledge and real-world applications.

In conclusion, 1-(2,6-dichlorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 1001510-39-9) represents a fascinating intersection of chemistry, pharmacology, and materials engineering. Its multifaceted applications and alignment with contemporary research trends make it a valuable subject for further exploration. Whether you're a researcher, student, or industry professional, understanding this compound's potential can open doors to innovative solutions in a rapidly evolving scientific landscape.